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Compound of Interest

Compound Name: BMS-817378

Cat. No.: B560353

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the preparation, storage, and
handling of BMS-817378 stock solutions using dimethyl sulfoxide (DMSO) as the solvent.
Adherence to these protocols is crucial for ensuring the accuracy and reproducibility of
experimental results.

Physicochemical Properties of BMS-817378

BMS-817378, also known as BMS-777607, is a potent and selective inhibitor of the c-Met
receptor tyrosine kinase.[1][2] A summary of its key physicochemical properties is presented in
Table 1.

Property Value Reference
Synonyms BMS-777607, ASLAN-002 [11[3]
Molecular Weight 512.89 g/mol [11[2][3]
Chemical Formula C25H19CIF2N4O4 [1112][3]
Appearance White to off-white solid powder  [1][2]

Purity >99% by HPLC [1]
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Solubility of BMS-817378 in DMSO

BMS-817378 is soluble in DMSO.[1] However, the reported solubility values vary across
different suppliers, which may be attributed to differences in compound purity, DMSO quality
(water content), and dissolution methods. It is strongly recommended to use fresh, anhydrous,
research-grade DMSO for the preparation of stock solutions, as DMSO is hygroscopic and
absorbed water can significantly reduce the solubility of the compound.[2][4]

. Molar
Reported Solubility .
. Concentration Notes Reference
in DMSO
(approx.)
Use fresh DMSO as
100 mg/mL 195 mM moisture can reduce [4]
solubility.
Requires sonication to
83.33 mg/mL 162 mM _ [2]
dissolve.
40 mg/mL 78 mM - [3]
=>25.65 mg/mL =50 mM - [5]
>10 mM >10 mM - [5]
5 mg/mL 9.7 mM - [6]

For most in vitro applications, a stock solution of 10 mM is commonly used and is a practical
starting concentration.[4][5]

Experimental Protocol: Preparation of a 10 mM
BMS-817378 Stock Solution in DMSO

This protocol details the steps for preparing a 10 mM stock solution of BMS-817378.
Materials:

e BMS-817378 powder
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e Anhydrous, research-grade Dimethyl Sulfoxide (DMSO)

o Calibrated analytical balance

 Sterile microcentrifuge tubes or vials (amber or covered with foil)
» Pipettes and sterile, filtered pipette tips

o Vortex mixer

o Water bath or heating block (optional)

» Ultrasonic bath (optional)

Procedure:

e Pre-dissolution Preparation:

o Bring the BMS-817378 powder and DMSO to room temperature before opening to
minimize water condensation.

o Calculate the required mass of BMS-817378 and volume of DMSO. For example, to
prepare 1 mL of a 10 mM stock solution:

» Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/qg)
» Mass (mg) = 0.010 mol/L x 0.001 L x 512.89 g/mol x 1000 mg/g =5.13 mg
» Weighing:

o Carefully weigh out the calculated amount of BMS-817378 powder using an analytical
balance and place it into a sterile vial.

¢ Dissolution:

o Add the calculated volume of anhydrous DMSO to the vial containing the BMS-817378
powder.

o Cap the vial tightly and vortex thoroughly for 1-2 minutes to facilitate dissolution.
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o Visually inspect the solution for any undissolved particles.

 Aiding Dissolution (if necessary):

[e]

If the compound does not fully dissolve, gentle warming or sonication can be applied.

o

Warming: Warm the solution in a water bath at 37°C for 10-15 minutes.[5] Vortex
intermittently.

o

Sonication: Place the vial in an ultrasonic bath for 5-10 minutes.[2]

[¢]

Allow the solution to return to room temperature.
e Final Check and Aliquoting:
o Once the solution is clear and all solid has dissolved, it is ready for use.

o To avoid repeated freeze-thaw cycles, which can degrade the compound, it is highly
recommended to aliquot the stock solution into smaller, single-use volumes in sterile, light-
protected vials.[2]

Storage and Stability

Proper storage is critical to maintain the integrity of the BMS-817378 stock solution.

o Powder: The solid compound can be stored at room temperature for several months or at
-20°C for up to 3 years.[1][2]

e Stock Solution in DMSO: Store the aliquoted stock solution at -20°C for up to 1 year or at
-80°C for up to 2 years.[2] When stored at -20°C, it may be stable for several months.[5]
General studies on compounds in DMSO have shown that multiple freeze-thaw cycles (up to
11) did not lead to significant degradation for a diverse set of compounds.[7] However,
minimizing these cycles is best practice.

Signaling Pathway and Experimental Workflow

BMS-817378 is an inhibitor of the c-Met signaling pathway. The following diagram illustrates
the general mechanism of action.
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Caption: Mechanism of action of BMS-817378.

The workflow for preparing the BMS-817378 stock solution is a sequential process that
requires careful execution to ensure the quality of the final solution.
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Caption: Workflow for BMS-817378 stock solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. ChemGood [chemgood.com]

. medchemexpress.com [medchemexpress.com]
. medkoo.com [medkoo.com]

. selleckchem.com [selleckchem.com]

. apexbt.com [apexbt.com]

. caymanchem.com [caymanchem.com]

°
~ » ol EEN w N =

. Studies on repository compound stability in DMSO under various conditions - PubMed
[pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Application Notes and Protocols: Preparation of BMS-
817378 Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b560353#how-to-prepare-bms-817378-stock-solution-
with-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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